N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-methyl-5-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13N3O3S/c1-10-7-8-12(18(20)21)9-13(10)16-15(22)17-14(19)11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,17,19,22)
• InChI Key: BAAHDRUWFTYKOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide often involves multiple steps, including acylation, reduction, and sometimes ring-opening reactions. For instance, related compounds have been synthesized through reactions involving benzoylation of nitroaniline derivatives and subsequent refinement steps to achieve the desired molecular structure (Prabukanthan et al., 2021).

Molecular Structure Analysis

The molecular structure of similar benzamide derivatives has been determined using techniques like single crystal X-ray diffraction. These studies reveal that such compounds often crystallize in specific space groups with defined lattice parameters, showcasing intramolecular hydrogen bonding and the orientation of functional groups like nitro and amide groups (Saeed et al., 2010).

Chemical Reactions and Properties

Benzamide derivatives, including N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}benzamide, participate in various chemical reactions, leading to the formation of different structural motifs or the modification of existing ones. These reactions can include isomerization, where the compound undergoes structural rearrangement under specific conditions (Argilagos et al., 1997).

Physical Properties Analysis

The physical properties of such compounds are often studied through spectroscopic and crystallographic methods, providing insights into their stability, molecular conformation, and intermolecular interactions. For example, studies have shown that these compounds can have significant thermal stability and exhibit certain crystal packing structures influenced by hydrogen bonding and other non-covalent interactions (Prabukanthan et al., 2021).